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Abstract

This technical guide provides a comprehensive overview of 3-(2,5-Dimethylphenyl)pyrrolidin-
2-one, a substituted y-lactam. While specific experimental data for this compound is limited in
publicly accessible literature, this document consolidates its known identifiers and presents a
plausible synthetic pathway based on established chemical principles. Furthermore, it explores
the potential biological significance and applications of this molecule by drawing parallels with
structurally related compounds that have been extensively studied in medicinal chemistry. The
guide also includes predicted spectroscopic data to aid in its identification and characterization,
alongside essential safety and handling information. The pyrrolidinone core is a well-
established "privileged scaffold" in drug discovery, known for its presence in numerous
biologically active compounds.[1][2] This guide aims to serve as a valuable resource for
researchers interested in the synthesis and potential utility of novel pyrrolidinone derivatives.
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Chemical Identifiers and Physicochemical
Properties

3-(2,5-Dimethylphenyl)pyrrolidin-2-one is an aromatic heterocyclic compound. Its core
structure consists of a five-membered nitrogen-containing lactam ring (pyrrolidin-2-one)
substituted at the 3-position with a 2,5-dimethylphenyl group.

Identifier Value Source

CAS Number 1267387-74-5 ChemScene

Molecular Formula C12H1sNO ChemScene

Molecular Weight 189.25 g/mol ChemScene
3-(2,5-

IUPAC Name dimethylphenyl)pyrrolidin-2- ChemScene
one

O=C1NCCC1C2=CC(C)=CC=
SMILES coc ChemScene

Predicted LogP 1.90694 ChemScene

Topological Polar Surface Area
(TPSA)

29.1 A2 ChemScene

Proposed Synthesis Pathway

While a specific, experimentally validated synthesis for 3-(2,5-Dimethylphenyl)pyrrolidin-2-
one is not readily available in the current literature, a plausible and efficient route can be
proposed based on well-established organic synthesis reactions. The following pathway utilizes
a Michael addition followed by reductive cyclization, a common strategy for the synthesis of y-
lactams.[3][4]

The proposed synthesis involves a two-step process starting from 2,5-dimethylnitrostyrene and
an appropriate C2-synthon, such as diethyl malonate.
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2,5-Dimethylnitrostyrene + . N - Reductive Cyclization
Diethyl Malonate Michael Addition y-Nitro Ester Intermediate (€.9., Hz, Raney Ni)

Click to download full resolution via product page

Figure 1: Proposed synthesis of 3-(2,5-Dimethylphenyl)pyrrolidin-2-one.

Experimental Protocol (Proposed)

Step 1: Michael Addition to form the y-Nitro Ester Intermediate

o To a solution of sodium ethoxide (prepared by dissolving sodium in anhydrous ethanol)
under an inert atmosphere, add diethyl malonate dropwise at 0 °C.

 After stirring for 15-30 minutes, add a solution of 2,5-dimethylnitrostyrene in anhydrous
ethanol dropwise, maintaining the temperature at 0 °C.

o Allow the reaction mixture to warm to room temperature and stir for 12-24 hours, monitoring
the reaction progress by thin-layer chromatography (TLC).

e Upon completion, quench the reaction with a saturated aqueous solution of ammonium
chloride and extract the product with ethyl acetate.

e Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure to yield the crude y-nitro ester intermediate. Purification
can be achieved by column chromatography on silica gel.

Causality: The Michael addition is a thermodynamically controlled conjugate addition of a
nucleophile (in this case, the enolate of diethyl malonate) to an a,3-unsaturated carbonyl or
nitro compound.[5][6] The use of a base like sodium ethoxide is crucial for the deprotonation of
diethyl malonate to form the resonance-stabilized carbanion necessary for the nucleophilic
attack.

Step 2: Reductive Cyclization to 3-(2,5-Dimethylphenyl)pyrrolidin-2-one

» Dissolve the purified y-nitro ester intermediate from Step 1 in a suitable solvent such as
methanol or ethanol.
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» Add a catalytic amount of Raney Nickel (or another suitable hydrogenation catalyst like
Palladium on carbon).[3]

o Pressurize the reaction vessel with hydrogen gas (typically 50-100 psi) and stir the mixture at
room temperature or with gentle heating.

e Monitor the reaction by TLC or by monitoring hydrogen uptake.
e Once the reaction is complete, carefully filter the catalyst through a pad of Celite.

o Concentrate the filtrate under reduced pressure to obtain the crude 3-(2,5-
Dimethylphenyl)pyrrolidin-2-one.

e The product can be further purified by recrystallization or column chromatography.

Causality: Catalytic hydrogenation serves a dual purpose in this step. It reduces the nitro group
to a primary amine and facilitates the cyclization of the resulting amino ester to form the stable
five-membered lactam ring. Raney Nickel is a common and effective catalyst for the reduction
of nitro compounds.[3]

Spectroscopic Characterization (Predicted)

Due to the absence of published experimental spectra, predicted Nuclear Magnetic Resonance
(NMR) data is provided below to assist in the characterization of 3-(2,5-
Dimethylphenyl)pyrrolidin-2-one. These predictions are based on computational algorithms
and should be confirmed with experimental data when available.

Predicted *H NMR Spectrum
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Chemical Shift
Multiplicity Integration Assignment

(ppm)

~7.0-7.2 m 3H Aromatic protons

~6.8 (broad s) s 1H NH

~3.5-3.7 m 2H CHz (position 5)

~3.3-3.5 m 1H CH (position 3)

~2.3-2.5 m 2H CH: (position 4)

~2.3 S 3H Ar-CHs

~2.2 S 3H Ar-CHs
Predicted **C NMR Spectrum

Chemical Shift (ppm) Assignment

~175 C=0 (position 2)

~136 Aromatic C (quaternary)
~135 Aromatic C (quaternary)
~130 Aromatic CH

~128 Aromatic CH

~127 Aromatic CH

~48 CHz (position 5)

~45 CH (position 3)

~30 CH: (position 4)

~21 Ar-CHs

~19 Ar-CHs

Potential Applications and Biological Relevance
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The pyrrolidinone scaffold is a cornerstone in medicinal chemistry, appearing in a wide array of
FDA-approved drugs and biologically active molecules.[2][7] Derivatives of pyrrolidinone have
demonstrated a broad spectrum of pharmacological activities, including anticancer, anti-
inflammatory, antimicrobial, and neuroprotective effects.[1][8]

While 3-(2,5-Dimethylphenyl)pyrrolidin-2-one itself has not been extensively studied, its
structural features suggest several potential areas of investigation for drug development
professionals:

o CNS-active Agents: The lipophilic nature of the dimethylphenyl group may facilitate crossing
the blood-brain barrier. Many pyrrolidinone derivatives, such as piracetam, are known to
have nootropic effects.[8]

» Anticancer Agents: The 3-arylpyrrolidinone motif is present in compounds that have been
investigated for their antiproliferative activities.[2]

e Enzyme Inhibitors: The lactam ring can act as a hydrogen bond donor and acceptor, making
it a suitable scaffold for designing enzyme inhibitors. For instance, pyrrolidine-2,3-diones
have been explored as inhibitors of bacterial penicillin-binding proteins.[9]

The synthesis of a library of analogs based on the 3-(2,5-Dimethylphenyl)pyrrolidin-2-one
scaffold could be a fruitful avenue for identifying novel therapeutic agents.

3-(2,5-Dimethylphenyl)pyrrolidin-2-one

Privileged Pyrrolidinone Scaffold

known activity |known activity known activity

CNS Disorders Oncology Infectious Diseases
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Figure 2: Potential therapeutic areas for 3-(2,5-Dimethylphenyl)pyrrolidin-2-one.

Safety and Handling

As with any chemical compound, 3-(2,5-Dimethylphenyl)pyrrolidin-2-one should be handled
with appropriate safety precautions in a laboratory setting. While specific toxicity data for this
compound is not available, general guidelines for handling aromatic lactams should be
followed:

Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-
resistant gloves.

e Ventilation: Handle in a well-ventilated area or a chemical fume hood to minimize inhalation
of any potential dust or vapors.

e Storage: Store in a cool, dry place away from incompatible materials. Keep the container
tightly sealed.

o Spills: In case of a spill, avoid generating dust. Absorb with an inert material and dispose of it
according to local regulations.

It is recommended to consult the Safety Data Sheet (SDS) for any chemical before use.

Conclusion

3-(2,5-Dimethylphenyl)pyrrolidin-2-one represents an interesting, yet underexplored,
molecule within the vast chemical space of pyrrolidinone derivatives. Its structure, combining a
privileged medicinal scaffold with a substituted aromatic ring, makes it a compelling target for
synthesis and biological evaluation. This guide provides a foundational understanding of its
chemical identity, a plausible synthetic strategy, and an outlook on its potential applications in
drug discovery. Further experimental work is necessary to validate the proposed synthesis,
confirm its spectroscopic properties, and uncover its biological activity profile.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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